Cas no 101568-29-0 (Butanoic acid, 3-pyridinyl ester)

• Product Name: Butanoic acid, 3-pyridinyl ester
• CAS No: 101568-29-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1130039
• Update Time: 2024-07-27

Butanoic acid, 3-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-pyridinyl ester

• Inchi： 1S/C9H11NO2/c1-2-4-9(11)12-8-5-3-6-10-7-8/h3,5-7H,2,4H2,1H3
• InChI Key： RQIXQRYLDZJKRF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CN=C1)(=O)CCC

Computed Properties

• Exact Mass: 165.07903

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 118-120 °C(Press: 12 Torr)
• PSA: 39.19
• pka: 3.73±0.10(Predicted)